Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)-
Overview
Description
Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)-, also known as DMMP, is a chemical compound that is widely used in scientific research. It is a derivative of piperazine and has been shown to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- is commonly used in scientific research as a reagent for the synthesis of various compounds, including pharmaceuticals and agrochemicals. It is also used as a precursor for the synthesis of polymeric materials and as a cross-linking agent for polymers. Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- has been shown to have antimicrobial and antifungal properties, making it a valuable compound in the development of new drugs.
Mechanism of Action
The mechanism of action of Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- is not fully understood, but it is believed to act as an inhibitor of various enzymes and proteins. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in the concentration of acetylcholine in the brain, which can have a variety of effects on the nervous system.
Biochemical and Physiological Effects:
Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- has been shown to have a variety of biochemical and physiological effects, including antifungal and antimicrobial properties. It has also been shown to have anxiolytic and sedative effects, making it a potential treatment for anxiety and sleep disorders. Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- has been shown to have a low toxicity profile, making it a relatively safe compound for use in scientific research.
Advantages and Limitations for Lab Experiments
One advantage of using Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- in lab experiments is its versatility. It can be used as a reagent for the synthesis of various compounds and as a cross-linking agent for polymers. Another advantage is its low toxicity profile, which makes it a safe compound to work with. However, one limitation of Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- is its limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are many potential future directions for research involving Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)-. One area of interest is the development of new drugs based on Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- and its derivatives. Another area of interest is the use of Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- as a cross-linking agent for the development of new materials with unique properties. Additionally, research on the mechanism of action of Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- could lead to the development of new therapies for a variety of neurological disorders. Overall, Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- is a valuable compound in scientific research with many potential applications in the future.
properties
IUPAC Name |
N-methyl-N-[(4-methylpiperazin-1-yl)methyl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N3/c1-4-10(2)9-12-7-5-11(3)6-8-12/h4-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPSQYUPNPBUYKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)CN1CCN(CC1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201014882 |
Source
|
| Record name | 1-((Dimethylamino)ethyl)-4-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201014882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- | |
CAS RN |
29589-40-0 |
Source
|
| Record name | Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029589400 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanamine, N,N-dimethyl(4-methyl-1-piperazinyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-((Dimethylamino)ethyl)-4-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201014882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[(dimethylamino)ethyl]-4-methylpiperazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.172 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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